Cas no 1071590-88-9 (N-methyl-1-phenylpiperidin-4-amine dihydrochloride)

• Product Name: N-methyl-1-phenylpiperidin-4-amine dihydrochloride
• CAS No: 1071590-88-9
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD28139558
• CID: 4570328
• PubChem ID: 91641523
• Update Time: 2025-06-09

N-methyl-1-phenylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-phenylpiperidin-4-amine Dihydrochloride
• N-methyl-1-phenylpiperidin-4-amine dihydrochloride

• MDL： MFCD28139558
• Inchi： 1S/C12H18N2.ClH/c1-13-11-7-9-14(10-8-11)12-5-3-2-4-6-12;/h2-6,11,13H,7-10H2,1H3;1H
• InChI Key： HEBIAYYPMALBDS-UHFFFAOYSA-N
• SMILES： N(C1CCN(C2C=CC=CC=2)CC1)C.Cl

N-methyl-1-phenylpiperidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-methyl-1-phenylpiperidin-4-amine dihydrochloride

N-methyl-1-phenylpiperidin-4-amine dihydrochloride (CAS No. 1071590-88-9): A Comprehensive Overview in Modern Chemical Biology

N-methyl-1-phenylpiperidin-4-amine dihydrochloride, identified by the CAS number 1071590-88-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly its amine and phenyl substituents, contribute to its unique chemical and biological behavior, making it a valuable scaffold for medicinal chemistry investigations.

The< strong>N-methyl-1-phenylpiperidin-4-amine dihydrochloride molecule exhibits a distinct pharmacophore that has garnered attention for its potential in modulating various biological pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting neurological and cardiovascular disorders. The dihydrochloride salt form enhances the stability and solubility of the compound, facilitating its use in both in vitro and in vivo experimental settings.

In the realm of drug discovery, the< strong>piperidine moiety is particularly noteworthy due to its prevalence in many FDA-approved drugs. Compounds containing this structural motif often demonstrate favorable pharmacokinetic profiles, including improved oral bioavailability and reduced metabolic clearance. The< strong>N-methyl group further influences the compound's reactivity and binding affinity to biological targets, making it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more precise predictions of the< strong>N-methyl-1-phenylpiperidin-4-amine dihydrochloride's interactions with biological receptors. Molecular docking simulations have revealed that this compound can effectively bind to targets such as serotonin receptors, which are implicated in mood regulation and neurodegenerative diseases. These findings align with emerging research suggesting that piperidine-based amine derivatives may serve as novel therapeutics for conditions like depression and Parkinson's disease.

The< strong>phenyl substituent in the molecule contributes to its hydrophobicity, which is a critical factor in drug design for optimizing membrane permeability. This characteristic makes< strong>N-methyl-1-phenylpiperidin-4-amine dihydrochloride a promising candidate for developing small-molecule drugs that require efficient crossing of biological membranes. Additionally, the presence of multiple hydrogen bond donors and acceptors enhances its potential for forming stable interactions with protein targets, improving binding affinity.

Preclinical studies have begun to explore the therapeutic potential of< strong>N-methyl-1-phenylpiperidin-4-amine dihydrochloride in models of cardiovascular disease. Research indicates that this compound may modulate vascular tone by interacting with adrenergic receptors, thereby influencing blood pressure regulation. The dihydrochloride salt form has been particularly advantageous in these studies due to its enhanced bioavailability and prolonged half-life, allowing for more consistent pharmacological effects.

The synthesis of< strong>N-methyl-1-phenylpiperidin-4-amine dihydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic pathways include nucleophilic substitution reactions followed by salt formation to yield the dihydrochloride derivative. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes.

In conclusion, N-methyl-1-phenylpiperidin-4-amine dihydrochloride (CAS No. 1071590-88-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further investigation into neurological and cardiovascular disorders. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals.